Cas no 1806874-67-8 (2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide)

• Product Name: 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide
• CAS No: 1806874-67-8
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915723
• Update Time: 2025-10-30

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide
• 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-5(9)2-1-3(13)4(7(11)14)6(10)12-2/h1,5H,(H2,11,14)(H3,10,12,13)
• InChI Key： CGWMCDBBCGXENT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(N)=O)=C(N)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 0.5
• Topological Polar Surface Area: 98.2

Additional information on 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide

Introduction to 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide (CAS No. 1806874-67-8)

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide, with the CAS number 1806874-67-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl moiety, a hydroxyl group, and a carboxamide functionality, all of which contribute to its potential therapeutic applications.

The molecular structure of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide is particularly intriguing due to the presence of the difluoromethyl group. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for drug development. The difluoromethyl moiety in this compound can potentially enhance its lipophilicity and reduce its susceptibility to metabolic degradation, thereby improving its bioavailability and therapeutic efficacy.

Recent studies have explored the biological activities of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The enzyme inhibition properties of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide suggest its potential as a lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzyme inhibition properties, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide has also shown promise in preclinical studies for its anti-inflammatory and antioxidant activities. Inflammatory diseases and oxidative stress are major contributors to a wide range of health issues, including cardiovascular diseases, diabetes, and cancer. The ability of this compound to modulate these pathways could make it a valuable tool in the prevention and treatment of such conditions.

The pharmacological profile of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide has been further characterized through various in vitro and in vivo assays. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes are crucial for its potential translation into clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with specific conditions. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

The synthesis of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its commercialization and widespread use in pharmaceutical applications.

In conclusion, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-carboxamide (CAS No. 1806874-67-8) represents a promising candidate for the development of new therapeutic agents. Its unique structural features, combined with its diverse biological activities and favorable pharmacological properties, make it an exciting area of ongoing research. As more data become available from clinical trials, the full potential of this compound will likely be realized, contributing to advancements in medicinal chemistry and pharmaceutical science.